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Compound of Interest

Compound Name: Hki-357

Cat. No.: B1662958 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of the kinase inhibitor Hki-357 is paramount to ensure laboratory safety and

environmental protection. As an irreversible dual inhibitor of EGFR and ERBB2, Hki-357 is

utilized in cancer research and should be treated as a potentially cytotoxic agent. Adherence to

strict disposal protocols is essential to mitigate risks.

Chemical and Physical Properties of Hki-357
A summary of the key quantitative data for Hki-357 is presented below, providing a quick

reference for laboratory personnel.
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Property Value Source

Molecular Formula C₃₁H₂₉ClFN₅O₃
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 574.05 g/mol
--INVALID-LINK--, --INVALID-

LINK--

IC₅₀ for EGFR 34 nM
--INVALID-LINK--, --INVALID-

LINK--

IC₅₀ for ERBB2 (HER2) 33 nM
--INVALID-LINK--, --INVALID-

LINK--

Appearance Solid powder --INVALID-LINK--

Purity ≥98% (HPLC) --INVALID-LINK--

Solubility Soluble in DMSO --INVALID-LINK--

Storage (Solid)

Short term (days to weeks) at

0 - 4°C; Long term (months to

years) at -20°C.[1]

--INVALID-LINK--

Storage (Stock Solution)

Short term (days to weeks) at

0 - 4°C; Long term (months) at

-20°C.[1]

--INVALID-LINK--

Proper Disposal Protocol for Hki-357 Waste
Given the cytotoxic potential of Hki-357, all waste generated from its use must be handled with

extreme caution. The following step-by-step procedure outlines the recommended disposal

plan.

1. Segregation at the Source:

Immediately segregate all materials that have come into contact with Hki-357. This includes,

but is not limited to:

Unused or expired Hki-357 powder.
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Stock solutions and diluted solutions containing Hki-357.

Contaminated personal protective equipment (PPE) such as gloves, lab coats, and safety

glasses.

Contaminated lab supplies, including pipette tips, tubes, flasks, and plates.

Any materials used for cleaning spills.

2. Waste Container Requirements:

Solid Waste: Use designated, leak-proof, and puncture-resistant containers clearly labeled

as "Cytotoxic Waste" or "Chemotherapy Waste."[2][3] These containers are often color-

coded, typically purple or yellow with a purple lid, to distinguish them from other waste

streams.[3]

Liquid Waste: Collect liquid waste containing Hki-357 in sealed, leak-proof containers, also

clearly labeled as "Cytotoxic Waste."

Sharps Waste: Any sharps, such as needles or blades, contaminated with Hki-357 must be

disposed of in a designated sharps container that is also labeled for cytotoxic waste.[2]

3. Labeling:

All waste containers must be clearly labeled with the words "Cytotoxic Waste" and the

universal biohazard symbol. The primary active chemical (Hki-357) should also be identified

on the label.

4. Storage Pending Disposal:

Store cytotoxic waste in a secure, designated area away from general laboratory traffic. This

area should be clearly marked with warning signs.

5. Final Disposal:

Cytotoxic waste must not be disposed of in general trash or poured down the drain.[4]
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The only approved method for the final disposal of cytotoxic waste is high-temperature

incineration by a licensed hazardous waste disposal company.[5]

Follow your institution's specific procedures for arranging the pickup and disposal of

hazardous chemical waste.

Visual Guides for Laboratory Procedures
To further aid in the safe and effective use of Hki-357, the following diagrams illustrate the

proper disposal workflow and a typical experimental protocol.
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Caption: Workflow for the proper disposal of Hki-357 waste.
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Caption: Typical experimental workflow for a kinase inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Hki-357].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662958#hki-357-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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